3-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 2-fluoro-3-(2-oxo-1H-pyridin-3-yl)benzonitrile
• InChI: InChI=1S/C12H7FN2O/c13-11-8(7-14)3-1-4-9(11)10-5-2-6-15-12(10)16/h1-6H,(H,15,16)
• InChI Key: KTYCUFSAEXPUAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CC=CNC2=O)F)C#N
• Molecular Formula: C12H7FN2O
• DSSTOX Substance ID: DTXSID70682751
• Molecular Weight: 214.19 g/mol
• CAS RN: 1261998-71-3

Description

3-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine (95%) is an organic compound that has been used in a variety of scientific research applications. It is a derivative of the pyridine family, and is a colorless crystalline solid with a molecular weight of 206.21 g/mol. It is also known as 3-FCP-2-OH and has been used in a range of experiments, from drug discovery and development to medical diagnostics.

Scientific Research Applications

3-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine (95%) has been used in a variety of scientific research applications. It has been used in drug discovery and development, as a tool to study the mechanism of action of drugs, and as a reagent in medical diagnostics. It has also been used in the synthesis of other compounds, such as amino acids, peptides, and nucleosides.

Mechanism of Action

The mechanism of action of 3-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine (95%) is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, which may be involved in the regulation of drug action. It has also been shown to interact with certain receptors, which may be involved in the regulation of drug action.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine (95%) are not well understood. However, it has been shown to have some effects on the activity of certain enzymes and receptors. It has also been shown to have some effects on the metabolism of certain drugs, and may be involved in the regulation of drug action.

Advantages and Limitations for Lab Experiments

The use of 3-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine (95%) in laboratory experiments has both advantages and limitations. On the one hand, it is a relatively inexpensive and easily accessible compound, and it is relatively stable in the presence of most solvents. On the other hand, it has limited solubility in some solvents, which can make it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for the use of 3-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine (95%). One potential direction is the development of new drugs and drug delivery systems based on the compound. It could also be used in the development of new diagnostic methods for diseases and disorders. Additionally, it could be used in the development of new synthetic methods for the synthesis of other compounds, such as amino acids, peptides, and nucleosides. Finally, it could be used in the development of new technologies for the detection and analysis of drugs and other compounds.

Synthesis Methods

The synthesis of 3-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine (95%) is a relatively straightforward process. It involves the reaction of 3-cyano-2-fluorophenol and 2-hydroxypyridine in the presence of a base catalyst. The reaction is carried out in a polar solvent such as methanol, and the reaction is typically complete within 24 hours. The reaction yields a white solid product, which is then purified and dried.